Cas no 2248417-80-1 (Tert-butyl 3-phenylpyrrolidine-3-carboxylate)

• Product Name: Tert-butyl 3-phenylpyrrolidine-3-carboxylate
• CAS No: 2248417-80-1
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 6145136
• PubChem ID: 137939076
• Update Time: 2025-06-20

Tert-butyl 3-phenylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6512378
• 2248417-80-1
• Tert-butyl 3-phenylpyrrolidine-3-carboxylate

• Inchi： 1S/C15H21NO2/c1-14(2,3)18-13(17)15(9-10-16-11-15)12-7-5-4-6-8-12/h4-8,16H,9-11H2,1-3H3
• InChI Key： FLDWDBZIFLPHTD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(C2C=CC=CC=2)CNCC1)=O

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 3-phenylpyrrolidine-3-carboxylate

Introduction to Tert-butyl 3-phenylpyrrolidine-3-carboxylate (CAS No: 2248417-80-1)

Tert-butyl 3-phenylpyrrolidine-3-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2248417-80-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class, a heterocyclic structure that is widely recognized for its diverse biological activities and potential applications in drug development. The presence of both a tert-butyl group and a phenyl substituent in its molecular framework contributes to its unique chemical properties, making it a valuable scaffold for synthetic chemists and biologists alike.

The tert-butyl 3-phenylpyrrolidine-3-carboxylate molecule exhibits a high degree of structural complexity, which is reflected in its intricate stereochemistry and electronic distribution. The tertiary butyl group enhances the lipophilicity of the compound, while the phenyl ring introduces aromatic stability and potential interactions with biological targets. These features make it an attractive candidate for further derivatization and exploration in various therapeutic contexts.

In recent years, there has been growing interest in pyrrolidine derivatives due to their demonstrated efficacy in modulating biological pathways associated with neurological disorders, inflammation, and cancer. The Tert-butyl 3-phenylpyrrolidine-3-carboxylate structure has been investigated for its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its framework to develop novel molecules with improved pharmacokinetic profiles and target specificity.

One of the most compelling aspects of Tert-butyl 3-phenylpyrrolidine-3-carboxylate is its versatility in medicinal chemistry. The compound serves as a versatile building block for the synthesis of analogues that can be tailored to interact with specific enzymes or receptors. For instance, modifications at the carboxylate position or the phenyl ring have been explored to optimize binding affinities and reduce off-target effects. Such structural manipulations are crucial for developing drugs that exhibit high selectivity and minimal side effects.

Recent studies have highlighted the role of Tert-butyl 3-phenylpyrrolidine-3-carboxylate in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes, and inhibiting their activity has emerged as a promising therapeutic strategy. The pyrrolidine core of this compound provides a scaffold that can be engineered to disrupt specific PPIs involved in diseases such as Alzheimer's and cancer. Preliminary computational studies suggest that Tert-butyl 3-phenylpyrrolidine-3-carboxylate derivatives may exhibit potent binding to these targets, warranting further experimental validation.

The synthesis of Tert-butyl 3-phenylpyrrolidine-3-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the pyrrolidine ring, followed by functional group interconversions to introduce the tert-butyl and phenyl substituents. Advances in catalytic processes have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields. These advancements are particularly important in pharmaceutical manufacturing, where cost-effectiveness and environmental impact are critical considerations.

The pharmacological profile of Tert-butyl 3-phenylpyrrolidine-3-carboxylate has been preliminarily assessed through in vitro assays. Initial data indicate that this compound exhibits moderate activity against certain enzymatic targets, suggesting potential therapeutic applications. However, further investigation is needed to fully elucidate its mechanism of action and therapeutic relevance. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible benefits for patients.

In conclusion, Tert-butyl 3-phenylpyrrolidine-3-carboxylate (CAS No: 2248417-80-1) represents a promising candidate for drug discovery due to its unique structural features and biological potential. Its role as a versatile intermediate in medicinal chemistry underscores its importance in developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation.